Cas no 1341036-69-8 (tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

• Product name: tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• CAS No: 1341036-69-8
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5271946

tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-5-4-13(9-14)6-10(7-15)8-17-13/h10,15H,4-9H2,1-3H3
• InChI Key： CNOKEOFTPMDXDS-UHFFFAOYSA-N
• SMILES： O1CC(CO)CC21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Topological Polar Surface Area: 59
• XLogP3: 0.7

Additional information on tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

Introduction to Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1341036-69-8)

Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate, with the CAS number 1341036-69-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic structure, featuring a unique combination of oxygen and nitrogen heterocycles, has garnered attention due to its potential applications in drug discovery and molecular chemistry.

The compound's molecular framework consists of a spirocyclic core, which is a key feature in medicinal chemistry due to its ability to exhibit conformational flexibility and unique binding properties. The presence of both oxygen and nitrogen atoms in the ring system contributes to its complex electronic and steric environment, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores. These structures often exhibit enhanced metabolic stability and improved solubility, which are critical factors in drug development. The specific arrangement of functional groups in Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate makes it a promising candidate for further exploration in this area.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a unique manner. The spirocyclic core allows for multiple binding orientations, which can be exploited to develop drugs with high selectivity and low toxicity. This property is particularly relevant in the context of modern drug design, where the goal is to achieve precise targeting while minimizing side effects.

Recent studies have highlighted the potential of spirocyclic compounds in treating various diseases, including cancer and neurological disorders. For instance, researchers have demonstrated that spirocyclic scaffolds can modulate enzyme activity and receptor binding, leading to therapeutic effects. Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate, with its unique structural features, could be a key player in these efforts.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the 3-position and the hydroxymethyl group at the 7-position are critical steps that contribute to the compound's overall reactivity and functionality. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve these transformations efficiently.

Once synthesized, Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies will provide valuable insights into the compound's potential therapeutic applications.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and organic synthesis. Its unique structure makes it a versatile building block for designing more complex molecules with tailored properties. Researchers may also explore its use as a catalyst or intermediate in synthetic reactions, where its spirocyclic core could offer advantages over traditional substrates.

The future prospects for Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate are promising, given its unique structural features and potential applications. As research continues in this area, new methodologies for synthesis and characterization will likely emerge, further expanding the compound's utility. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.

In conclusion, Tert-butyl 3-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1341036-69-8) represents an exciting opportunity for innovation in chemical and pharmaceutical research. Its unique spirocyclic structure, combined with its functional groups, makes it a versatile molecule with potential applications across multiple disciplines. As our understanding of its properties grows, so too will its importance in advancing scientific knowledge and developing new treatments for various diseases.